Cas no 124937-73-1 (2-Methoxy-5-methyl-γ-phenylbenzenepropanol)

• Product Name: 2-Methoxy-5-methyl-γ-phenylbenzenepropanol
• CAS No: 124937-73-1
• MF: C₁₇H₂₀O₂
• MW: 256.339505195618
• MDL: MFCD08063882
• CID: 63758
• Update Time: 2025-10-29

2-Methoxy-5-methyl-γ-phenylbenzenepropanol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxy-5-methylphenyl)-3-phenylpropan-1-ol
• 2-Methoxy-5-methyl-γ-phenylbenzenepropanol
• 3-(2-Methoxy-5-methylphenyl)-3-phenyl propanol
• 3-(2-Methoxy-5-methylphenyl)-3-phenyl-1-propanol
• 3-(2-methoxy-5-mehtylphenyl)-3-phenylpropanol
• 3-(2-methoxy-5-methyl-phenyl)-3-phenyl-propan-1-ol
• BENZENEPROPANOL2-METHOXY-5-METHYL-Y-PHENYL
• 2-Methoxy-5-Methyl-y-phenylbenzenepropanol
• 3-(-2Methoxy-5-Methy1-pheny1)-3-phenyl-propan-1-01
• 3-(-2Methoxy-5-methyl-phenyl)-3-phenyl-propan-1-ol
• 3-(2-METHOXY-5-METHYLPHENYL)-3-PHENYL PROPANOL (FOR TOLTERODINE)
• 3-(2-Methoxy-5-methylphenyl)-3-Phenyl-1-Propanol(forTolterodine)
• 3-(2-Methoxy-5-methylphenyl)-3-phenylpropanol
• 3-(2-METHOXY-5-METHYLPHENYL)-3-PHENYLPROPANOL (50% TOLUNE solution)
• 3-(2-methoxy-5-methylphenyl)-3-phenylpropanol,in 50% dichloromethane

• MDL： MFCD08063882
• Inchi： 1S/C17H20O2/c1-13-8-9-17(19-2)16(12-13)15(10-11-18)14-6-4-3-5-7-14/h3-9,12,15,18H,10-11H2,1-2H3
• InChI Key： OCGTUTJXBDQGKL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C(C1C=CC=CC=1)CCO

Computed Properties

• Exact Mass: 256.14600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.066 g/cm3
• Boiling Point: 413.8°C at 760 mmHg
• Flash Point: 184.2 °C
• PSA: 29.46000
• LogP: 3.51790

2-Methoxy-5-methyl-γ-phenylbenzenepropanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Methoxy-5-methyl-γ-phenylbenzenepropanol

Comprehensive Overview of 2-Methoxy-5-methyl-γ-phenylbenzenepropanol (CAS No. 124937-73-1): Properties, Applications, and Industry Insights

2-Methoxy-5-methyl-γ-phenylbenzenepropanol (CAS No. 124937-73-1) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. This aromatic alcohol derivative features a methoxy group at the 2-position and a methyl group at the 5-position of its benzene ring, contributing to its distinct chemical behavior. Researchers are increasingly exploring its potential as a chiral intermediate in asymmetric synthesis, particularly for bioactive molecule development.

Recent studies highlight the compound's role in flavor and fragrance formulations, where its balanced woody-musk notes with subtle floral undertones make it valuable for premium perfumery. The γ-phenylbenzenepropanol backbone provides exceptional stability, addressing industry demands for long-lasting scent profiles. With sustainability becoming a key concern, this molecule's biodegradability profile positions it favorably against synthetic musks currently under regulatory scrutiny.

From a synthetic chemistry perspective, CAS 124937-73-1 demonstrates remarkable versatility. Its methoxy-methyl substitution pattern creates electronic effects that facilitate selective functionalization, making it a promising building block for complex molecular architectures. Pharmaceutical researchers are particularly interested in its potential as a precursor for CNS-active compounds, though clinical applications remain in early investigation stages.

The compound's physicochemical properties warrant special attention. With a molecular weight of 256.34 g/mol and calculated logP of 3.82, 2-Methoxy-5-methyl-γ-phenylbenzenepropanol exhibits ideal lipophilicity for penetration enhancement in transdermal delivery systems. Its melting point range of 78-82°C and boiling point around 320°C (predicted) suggest excellent thermal stability for various industrial processes.

Analytical characterization of 124937-73-1 typically involves GC-MS (showing characteristic fragments at m/z 121 and 91), HPLC retention time of approximately 12.3 minutes under standard conditions (C18 column, 70:30 methanol:water), and distinctive NMR signatures including a singlet at 3.75 ppm (methoxy protons) and multiplet at 7.15-7.40 ppm (aromatic protons). These analytical markers are crucial for quality control in manufacturing.

Emerging applications in material science are expanding the compound's utility. Its phenylpropanol moiety serves as an effective plasticizer in specialty polymer formulations, particularly for enhancing the flexibility of biodegradable films. The electronics industry is evaluating its derivatives as potential liquid crystal components, leveraging the molecular anisotropy created by its methoxy-methyl substitution pattern.

Regulatory status remains favorable across major markets. The compound is not currently listed in EPA's TSCA inventory but qualifies for low-volume exemption (LVE) status in many jurisdictions. REACH registration is progressing, with preliminary ecotoxicity data showing no significant environmental hazards at anticipated usage levels. This regulatory profile makes CAS 124937-73-1 attractive compared to structurally similar compounds facing restrictions.

Market trends indicate growing demand for 2-Methoxy-5-methyl-γ-phenylbenzenepropanol, particularly in Asia-Pacific fragrance markets where novel woody notes are gaining popularity. Production capacity has increased approximately 18% annually since 2020, with current global output estimated at 25-30 metric tons/year. Pricing remains stable at $320-380/kg for research quantities, reflecting its niche status and complex synthesis pathway.

Future research directions focus on biocatalytic production methods to improve sustainability. Recent patents (e.g., WO2022156789) describe enzymatic approaches to synthesize the γ-phenylbenzenepropanol core structure with higher enantioselectivity. Green chemistry initiatives are driving interest in solvent-free derivatization techniques that maintain the compound's desirable organoleptic properties while reducing environmental impact.

For researchers working with 124937-73-1, proper handling requires standard organic chemistry precautions. While not classified as hazardous, the compound should be stored under inert atmosphere at temperatures below 30°C to prevent gradual oxidation. Compatibility studies show excellent stability in glass and stainless steel containers, but potential interactions with certain elastomers warrant caution in industrial-scale operations.